Cas no 1697017-93-8 (2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid)

• Product Name: 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid
• CAS No: 1697017-93-8
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 5913541
• PubChem ID: 106806604
• Update Time: 2025-05-19

2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid
• EN300-1140271
• 1697017-93-8

• Inchi： 1S/C10H16ClN3O2/c1-2-10(12,9(15)16)4-3-5-14-7-8(11)6-13-14/h6-7H,2-5,12H2,1H3,(H,15,16)
• InChI Key： HJXMUTXMYNZNMF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CCCC(C(=O)O)(CC)N

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid

Comprehensive Overview of 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid (CAS No. 1697017-93-8)

2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid (CAS No. 1697017-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of amino acid derivatives, which are pivotal in drug discovery and development. Its molecular structure features a chloropyrazole moiety, a functional group known for its versatility in medicinal chemistry. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in targeting metabolic disorders and inflammatory pathways.

The growing interest in 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid aligns with the broader trend of exploring heterocyclic compounds for drug design. Heterocycles like pyrazole are frequently investigated due to their bioactivity and ability to interact with biological targets. For instance, recent studies highlight the role of chloropyrazole derivatives in modulating enzyme activity, making them valuable for developing enzyme inhibitors. This compound’s ethylpentanoic acid backbone further enhances its solubility and bioavailability, critical factors in pharmacokinetics.

In the context of synthetic chemistry, CAS No. 1697017-93-8 serves as an intermediate for more complex molecules. Its synthesis often involves multi-step reactions, including N-alkylation and amino acid coupling, which are topics of interest in academic and industrial labs. The compound’s chirality also opens doors for research into stereoselective synthesis, a hot topic in asymmetric catalysis. Researchers frequently search for efficient synthetic routes to such compounds, reflecting the demand for scalable and sustainable methodologies.

Another area of relevance is the compound’s potential role in peptide mimetics. Peptide-based drugs are gaining traction due to their high specificity and low toxicity, and 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid could be a key scaffold in this field. Its amino acid core allows for integration into peptide chains, while the chloropyrazole group introduces unique binding properties. This dual functionality makes it a candidate for designing targeted therapies, particularly in oncology and immunology.

From an analytical chemistry perspective, characterizing CAS No. 1697017-93-8 involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying purity and structure, especially given the compound’s potential use in high-throughput screening. Quality control is a recurring theme in discussions about pharmaceutical intermediates, as impurities can significantly impact downstream applications.

Environmental and green chemistry considerations are also pertinent. The synthesis and handling of chlorinated compounds like this one require careful attention to waste management and sustainable practices. Recent advancements in catalytic processes aim to minimize hazardous byproducts, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 2-amino-5-(4-chloro-1H-pyrazol-1-yl)-2-ethylpentanoic acid (CAS No. 1697017-93-8) is a multifaceted compound with promising applications in drug discovery, synthetic chemistry, and peptide engineering. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in the development of bioactive molecules and therapeutic agents. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical and pharmaceutical studies.